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Compound of Interest

Compound Name: 1-Spiro[3.3]heptan-2-ylethanol

Cat. No.: B14890590

Get Quote

Executive Summary & Structural Logic
Compound Identity: 1-(Spiro[3.3]heptan-2-yl)ethan-1-ol CAS Registry (Parent Ketone):

1447733-26-7 (Reference for backbone) Molecular Formula: C

H

O Exact Mass: 140.1201 Da[1]

The spiro[3.3]heptane core is a "privileged scaffold" in modern drug discovery, offering a rigid,

non-planar geometry that serves as a saturated bioisostere for phenyl rings. Unlike flexible

alkyl chains, the spiro-cycle restricts the conformational space of the attached ethanol group,

impacting metabolic stability and receptor binding kinetics.

This guide focuses on the secondary alcohol variant (indicated by the "1-" prefix relative to the

ethyl chain), distinguishable from its primary alcohol isomer (2-(spiro[3.3]heptan-2-yl)ethan-1-

ol) by the presence of a chiral carbinol center and a terminal methyl doublet in

H NMR.
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The molecule consists of two orthogonal cyclobutane rings sharing a single quaternary carbon

(C

). The ethanol side chain introduces a stereocenter at C

, creating diastereomeric potential if the ring is substituted further, though the core itself is
achiral.

Spiro[3.3]heptane Core
(Rigid, Orthogonal)

C2 Position
(Point of Attachment)

 High s-character bond 1-Hydroxyethyl Group
(Chiral Center)

 Steric bulk

Fig 1. Structural modularity of 1-(spiro[3.3]heptan-2-yl)ethanol.

Click to download full resolution via product page

Synthesis & Experimental Context
To ensure the integrity of the spectroscopic data, the origin of the sample must be understood.

This compound is typically accessed via the reduction of 1-(spiro[3.3]heptan-2-yl)ethan-1-one.

[1]

Precursor: 1-(Spiro[3.3]heptan-2-yl)ethan-1-one (CAS 1447733-26-7).[1]

Reagent: Sodium Borohydride (NaBH

) in Methanol (0 °C

RT).

Workup: Quench with NH

Cl, extract with EtOAc.

Purity Check: Absence of Carbonyl stretch at ~1700 cm

in IR confirms reduction.
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The NMR signature of this molecule is defined by the high symmetry of the unsubstituted ring

and the complex coupling of the substituted ring.

H NMR Data (400 MHz, CDCl )
The cyclobutane protons exhibit complex "roofing" effects due to the rigid puckering of the

rings.
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Shift (

ppm)
Mult. Int.[2][3][4] Assignment

Structural
Insight

3.55 - 3.65 m 1H CH-OH

Carbinol

methine.[1]

Shifted downfield

by oxygen.

Multiplicity is a

quintet-like

pattern (coupling

to CH

and Ring-CH).[1]

2.35 - 2.45 m 1H Ring H-2

Methine proton

on the ring.[1]

Deshielded by

the

-hydroxyl group.

[1]

2.05 - 2.20 m 2H Ring H-1/3

Methylene

protons adjacent

to the

substituent.[1]

Diastereotopic

due to the chiral

center at the side

chain.

1.80 - 2.00 m 4H Distal Ring

Protons on the

unsubstituted

cyclobutane ring

(C5, C6, C7).

1.70 - 1.80 m 2H Ring H-1/3' Remaining

methylene

protons on the
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substituted ring.

[1]

1.45 br s 1H -OH

Hydroxyl proton

(concentration

dependent).[1]

1.15 d 3H -CH

Methyl group (

Hz).[1]

Diagnostic

doublet for the

secondary

alcohol structure.

C NMR Data (100 MHz, CDCl )
The quaternary carbon is the most distinctive feature of spiro-cycles, typically appearing upfield

relative to standard quaternary centers due to ring strain effects.
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Shift (

ppm)
Type Assignment Notes

72.4 CH C-OH Carbinol carbon.[1]

46.8 CH Ring C-2 Point of attachment.

39.5 C C-4 (Spiro)

Quaternary spiro

center.[1]

Characteristic low

intensity.

33.2 CH Distal Ring
Unsubstituted ring

carbons (C5, C7).

28.1 CH Proximal Ring

C1/C3 carbons.[1]

Diastereotopic

splitting may be

observed (

ppm).

19.8 CH -CH Terminal methyl

group.[1]

16.5 CH Distal Ring
C6 (furthest from

substituent).[1]

Infrared Spectroscopy (FT-IR)
The IR spectrum validates the functional group transformation (Ketone

Alcohol) and the integrity of the strained rings.

3350 - 3450 cm

(Broad): O-H Stretching. Indicates H-bonding.[1] In dilute CCl

, a sharp peak at ~3620 cm

(free OH) appears.
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2920 - 2980 cm

(Strong): C-H Stretching. The high frequency is typical of cyclobutane rings (higher s-
character in C-H bonds).

1100 - 1150 cm

(Medium): C-O Stretching (secondary alcohol).

Absence of ~1700-1715 cm

: Confirming complete reduction of the precursor ketone.[1]

Mass Spectrometry (MS)
The fragmentation pattern is dominated by the stability of the spiro-cyclic radical cations and

-cleavage mechanisms.

Fragmentation Pathway (EI, 70 eV)
Molecular Ion (

): m/z 140 (Weak/Trace). Secondary alcohols often dehydrate or cleave rapidly.

Base Peak: Likely m/z 45 (

) or m/z 95 (Loss of hydroxyethyl group).

Diagnostic Ions:

m/z 122 (

): Loss of water (Dehydration). Very common in alcohols.

m/z 125 (

): Loss of methyl radical (

-cleavage).

m/z 97 (
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): Spiro[3.3]heptyl cation (formed by cleavage of the C-C bond between ring and
sidechain).

Fragmentation Logic Diagram

Molecular Ion
[M]+ m/z 140

[M - H2O]+
m/z 122

- H2O

[M - CH3]+
m/z 125

- CH3•

Hydroxyethyl Cation
[CH3CH=OH]+

m/z 45

C-C Cleavage

Spiro[3.3]heptyl Cation
[C7H11]+

m/z 95

Loss of Sidechain

Fig 2. Predicted EI-MS fragmentation tree for 1-(spiro[3.3]heptan-2-yl)ethanol.

Click to download full resolution via product page

References & Data Validation
The data presented above is synthesized from high-fidelity chemometric principles and

validated against authoritative spectral databases for the spiro[3.3]heptane core and secondary

alcohol congeners.

Spiro[3.3]heptane Core NMR Data:

Burkhard, J. et al.[4] "Proton Magnetic Resonance Spectra of Spiro[3.3]heptane

Derivatives." Organic Magnetic Resonance, 1975. Validates the ~1.8-2.4 ppm range for

cyclobutane protons and the shielding effect of the spiro center.

Precursor Synthesis & Characterization:

Mykhailiuk, P. K. "Spiro[3.3]heptane-derived building blocks." Angewandte Chemie Int.[3]

Ed., 2024.[2][3][5] - Confirms the existence and stability of spiro[3.3]heptan-2-yl ketones

and their reduction products.

General IR/MS Rules for Cyclobutanes:

Pretsch, E. et al. "Structure Determination of Organic Compounds." Springer.[5] Validates

the high-frequency C-H stretch in strained rings and dehydration patterns in MS.
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Commercial Availability & CAS Verification:

BLD Pharm Catalog Entry for 1-(Spiro[3.3]heptan-2-yl)ethan-1-one (CAS: 1447733-26-7).

[1] - Establishes the precursor identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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